4-Amino-2-bromobenzamide
Overview
Description
4-Amino-2-bromobenzamide is a chemical compound with the empirical formula C7H7BrN2O and a molecular weight of 215.05 g/mol . It belongs to the class of organic compounds known as benzamides . This compound is characterized by its aromatic ring structure containing both an amino group (NH2) and a bromine atom (Br) attached to the benzene ring.
Molecular Structure Analysis
The molecular structure of 4-Amino-2-bromobenzamide consists of a benzene ring with an amino group (NH2) and a bromine atom (Br) attached. The SMILES notation for this compound is: O=C(N)C(C(N)=C1)=CC=C1Br .
Scientific Research Applications
Synthon Modularity in Cocrystals : 4-Bromobenzamide, closely related to 4-Amino-2-bromobenzamide, has been studied for its role in cocrystal formation with n-Alkanedicarboxylic acids. This research explores type I and type II halogen interactions, contributing to the understanding of crystal engineering and molecular design (Tothadi, Joseph, & Desiraju, 2013).
Dual Functional Behaviour in Chemical Reactions : A study demonstrated the dual functionality of a compound related to 4-Amino-2-bromobenzamide in chemical reactions. Depending on various conditions, it can act as a ligand or a reactant, showcasing its versatility in organic synthesis (Cavalheiro, Nobre, & Kessler, 2019).
Halogenation of Activated Arenes : In the context of bromination reactions, 4-Amino-2-bromobenzamide and its derivatives are explored for their ability to undergo specific halogenation patterns. This research contributes to the methodology of halogenation in organic chemistry (Lee, Cho, & Song, 2002).
Hydrogen Bond Studies in Aminobenzamides : The hydrogen bonding characteristics of N-Unsubstituted 2-Aminobenzamides, which include compounds like 4-Amino-2-bromobenzamide, have been analyzed using spectroscopic and X-ray crystallographic techniques. This research aids in understanding the molecular structure and interactions in such compounds (Mphahlele et al., 2017).
Synthesis of Quinazolinones and Isocoumarin Derivatives : 4-Amino-2-bromobenzamide and its derivatives have been used as key reactants in the synthesis of various organic compounds like quinazolinones and isocoumarins. These studies are significant for the development of new synthetic methodologies in organic chemistry (Xu, Jiang, & Ma, 2012), (Cai, Wang, & Xi, 2012).
Antinociceptive and Antimicrobial Activities : Research has been conducted on the antinociceptive and antimicrobial activities of amide derivatives of 4-Amino-2-bromobenzamide. This study expands the understanding of the biological properties of these compounds (Koçyiğit-Kaymakçıoğlu et al., 2008).
Zinc Phthalocyanine Substituted Compounds for Photodynamic Therapy : Compounds related to 4-Amino-2-bromobenzamide have been studied for their potential in photodynamic therapy, highlighting their significance in medical research (Pişkin, Canpolat, & Öztürk, 2020).
properties
IUPAC Name |
4-amino-2-bromobenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN2O/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H,9H2,(H2,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSMNPTFVHFSDMV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)Br)C(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-2-bromobenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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